Cas no 477326-45-7 (methyl 3-(5-nitrothiophene-2-amido)-5-phenylthiophene-2-carboxylate)

• Product Name: methyl 3-(5-nitrothiophene-2-amido)-5-phenylthiophene-2-carboxylate
• CAS No: 477326-45-7
• MF: C₁₇H₁₂N₂O₅S₂
• MW: 388.417581558228
• CID: 5932929
• PubChem ID: 4144128
• Update Time: 2025-10-28

methyl 3-(5-nitrothiophene-2-amido)-5-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-nitrothiophene-2-amido)-5-phenylthiophene-2-carboxylate
• methyl 3-(5-nitrothiophene-2-carboxamido)-5-phenylthiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 3-[[(5-nitro-2-thienyl)carbonyl]amino]-5-phenyl-, methyl ester
• 477326-45-7
• methyl 3-[(5-nitrothiophene-2-carbonyl)amino]-5-phenylthiophene-2-carboxylate
• AKOS024599939
• F0779-0518
• AB00685177-01

• Inchi： 1S/C17H12N2O5S2/c1-24-17(21)15-11(9-13(26-15)10-5-3-2-4-6-10)18-16(20)12-7-8-14(25-12)19(22)23/h2-9H,1H3,(H,18,20)
• InChI Key： WNGQERUTZFRMDT-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C2=CC=CC=C2)=CC=1NC(C1SC([N+]([O-])=O)=CC=1)=O

Computed Properties

• Exact Mass: 388.01876383g/mol
• Monoisotopic Mass: 388.01876383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Density: 1.480±0.06 g/cm3(Predicted)
• Boiling Point: 523.0±50.0 °C(Predicted)
• pka: 11.01±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes

Additional information on methyl 3-(5-nitrothiophene-2-amido)-5-phenylthiophene-2-carboxylate

Methyl 3-(5-Nitrothiophene-2-amido)-5-Phenylthiophene-2-Carboxylate: A Comprehensive Overview

The compound with CAS No. 477326-45-7, commonly referred to as methyl 3-(5-nitrothiophene-2-amido)-5-phenylthiophene-2-carboxylate, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials. The methyl group attached to the carboxylate moiety plays a crucial role in modulating the compound's solubility and reactivity, making it a versatile building block for further chemical modifications.

The molecular structure of methyl 3-(5-nitrothiophene-2-amido)-5-phenylthiophene-2-carboxylate is characterized by a thiophene ring system, which is a five-membered aromatic heterocycle containing sulfur atoms. The presence of the nitro group at position 5 of one thiophene ring introduces electron-withdrawing effects, significantly influencing the electronic properties of the molecule. This feature makes the compound highly reactive in certain chemical transformations, such as nucleophilic substitutions and redox reactions.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the context of anti-cancer drug design. The phenyl group attached to the thiophene ring enhances the compound's lipophilicity, which is a critical factor for drug absorption and bioavailability. Additionally, the amide linkage within the molecule provides opportunities for further functionalization, enabling the creation of diverse pharmacophores with tailored biological activities.

In terms of synthesis, methyl 3-(5-nitrothiophene-2-amido)-5-phenylthiophene-2-carboxylate can be prepared through a multi-step process involving coupling reactions and oxidation steps. The synthesis typically begins with the preparation of intermediate thiophene derivatives, followed by amide bond formation and methyl esterification. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The electronic properties of this compound have also been studied extensively using computational chemistry techniques. These studies reveal that the conjugation between the thiophene rings and the nitro group creates a unique electronic environment that can be exploited in optoelectronic applications. For instance, researchers have investigated its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its high electron mobility and strong absorption properties are advantageous.

Moreover, methyl 3-(5-nitrothiophene-2-amido)-5-phenylthiophene-2-carboxylate exhibits interesting thermal stability characteristics, which are critical for its application in high-performance materials. Recent thermal analysis studies have demonstrated that the compound retains its structural integrity up to temperatures exceeding 300°C under controlled conditions. This property makes it suitable for use in high-temperature environments or as a precursor for thermally stable polymers.

In conclusion, methyl 3-(5-nitrothiophene-2-amido)-5-phenylthiophene-2-carboxylate (CAS No. 477326-45-7) is a multifaceted compound with promising applications across various scientific domains. Its unique structure, reactivity, and stability make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.